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Compound of Interest

Compound Name: Cyanoacetone sodium salt

Cat. No.: B3280094

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for
cyanoacetone sodium salt (CAS No. 70807-22-6). The information is compiled and presented
to meet the needs of laboratory and drug development professionals, with a focus on safe
handling, storage, and emergency procedures.

Section 1: Chemical Identification and Physical
Properties

Cyanoacetone sodium salt, also known as 3-oxobutanenitrile sodium salt, is a reactive
intermediate used in various organic syntheses, including the production of pharmaceuticals,
agrochemicals, and dyes.[1][2] It is recognized for its role as a versatile building block in
creating more complex molecules.[3]

Table 1: Chemical and Physical Properties
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Property Value Source
CAS Number 70807-22-6 [11[4]
Molecular Formula CaHaNNaO [1]
Molecular Weight 105.07 g/mol [1]
Appearance Brown crystalline powder [1]

3-oxobutanenitrile sodium salt,

Sodium 1-cyano-2-oxopropan-

Synonyms ] [1]
1-ide, NACYA, SODIUM
CYANOACETONE

Melting Point 80 - 84°C

Boiling Point Data not available [1]

Flash Point Data not available [1]

Solubility Soluble in water [1]

Section 2: Hazard Identification and Classification

Cyanoacetone sodium salt is classified as a hazardous substance. The primary hazards are
associated with its corrosive nature and toxicity upon contact or ingestion.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[4]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin[4]
) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1C
burns and eye damage[4]
) o H317: May cause an allergic
Skin Sensitization 1

skin reaction[4]

Corrosive Solid, Basic,
) UN 3263
Organic, n.o.s.

As a corrosive solid, it poses a significant risk to skin, eyes, and mucous membranes upon
contact.

Section 3: Toxicology and Exposure Limits

While specific quantitative toxicity data such as LD50 (median lethal dose) for cyanoacetone
sodium salt is not readily available in public literature, the GHS classification indicates
significant hazard. Exposure should be minimized through engineering controls and
appropriate personal protective equipment.

Section 4: First-Aid Measures

Immediate and appropriate first aid is critical in case of exposure.

Table 3: First-Aid Procedures
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Exposure Route

Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor

immediately.[5]

Skin Contact

Take off immediately all contaminated clothing.
Wash off with soap and plenty of water. Swab
with polyethylene glycol 400. Call a physician

immediately.[6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call an

ophthalmologist.[6]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[6]

Section 5: Handling and Storage

Proper handling and storage procedures are essential to prevent exposure and accidents.

+ Handling: Handle in a well-ventilated place. Wear suitable protective clothing, gloves, and

eye/face protection. Avoid formation of dust and aerosols.[5][6]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents and acids.[7]

Section 6: Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling cyanoacetone sodium salt.

Table 4: Recommended Personal Protective Equipment
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Protection Type Specifications

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH

(US). A face shield may also be necessary.[8]

Wear fire/flame resistant and impervious
Skin Protection clothing. Handle with gloves that have been

inspected prior to use.[8]

Nitrile rubber gloves are recommended. A glove
] thickness of 0.11 mm provides a breakthrough
Hand Protection ) ]
time of > 480 minutes for both full and splash

contact.[6]

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, use a full-face respirator with an

appropriate cartridge.[9]

Section 7: Accidental Release Measures

In the event of a spill, follow a clear and systematic procedure to ensure safety and minimize
environmental contamination.

Caption: Workflow for handling a chemical spill of cyanoacetone sodium salt.

Section 8: Fire-Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. Avoid
using water jets, which can spread the fire.[10]

» Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, including nitrogen oxides (NOx) and carbon monoxide (CO).[7]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with fumes and burning material.[11]

Section 9: Experimental Protocols
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While specific experimental results for cyanoacetone sodium salt are not publicly available,
the following are summaries of standard OECD test guidelines used to assess the hazards
associated with this chemical class.

OECD Test Guideline 431: In Vitro Skin Corrosion

This test determines the potential of a chemical to cause skin corrosion.

e Principle: The test chemical is applied topically to a three-dimensional reconstructed human
epidermis (RhE) model. Corrosive chemicals penetrate the stratum corneum and are
cytotoxic to the underlying cell layers.[12][13]

o Methodology:

o The test chemical is applied to the RhE model for specific exposure times (e.g., 3 minutes
and 1 hour).[12]

o After exposure, the chemical is washed off, and the viability of the cells is measured.

o Cell viability is determined by the enzymatic conversion of the vital dye MTT [3-(4,5-
Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] into a blue formazan salt, which is
then quantified spectrophotometrically.[12]

» Classification: A chemical is identified as corrosive if the cell viability falls below a defined
threshold after a specific exposure time.[14]
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Prepare Reconstructed Human
Epidermis (RhE) Tissues

Apply Negative Control Apply Positive Control Apply Cyanoacetone Sodium Salt
(e.g., Water) (e.g., Potassium Hydroxide) (Triplicate Tissues)

Incubate for 3 minutes Incubate for 60 minutes

Wash Tissues to
Remove Chemical

Perform MTT Assay
(Measure Cell Viability)

Analyze Results
(Compare to Controls)

Classify as Corrosive
or Non-Corrosive

Click to download full resolution via product page
Caption: Experimental workflow for the OECD TG 431 in vitro skin corrosion test.

In Vitro Eye Irritation Testing

Similar to skin corrosion tests, eye irritation potential can be assessed using reconstructed
human cornea-like epithelial (RhCE) tissue models.
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 Principle: The test chemical is applied to the surface of the RhCE model. The ability of the
chemical to damage the corneal cells is measured.

o Methodology:

o For solid substances, a defined amount (e.g., 50 mg) is applied to the RhCE tissue for a
set exposure time (e.g., 6 hours).[15]

o Following exposure, the tissue is rinsed, and cell viability is measured using a quantitative
method like the MTT assay.

o Classification: The chemical is classified based on the reduction in cell viability compared to
negative controls. A significant reduction indicates the potential for serious eye damage.

Section 10: Disposal Considerations

Chemical waste must be disposed of in accordance with local, state, and federal regulations.
Collect the material and any contaminated absorbent in a suitable, sealed container for
disposal.[5] Do not allow the chemical to enter drains or waterways.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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